Hydroxyeicosatetraenoic acids (HETEs) are a class of lipid mediators derived from the oxidation of arachidonic acid. These compounds play crucial roles in various physiological and pathological processes, including inflammation, immune responses, and cardiovascular function. HETEs exert their effects primarily through interaction with peroxisome proliferator-activated receptors (PPARs) and other signal transduction pathways. They are synthesized by the action of lipoxygenases and exhibit potent bioactivity, influencing cell proliferation, apoptosis, and angiogenesis. Due to their diverse biological activities, HETEs have been extensively studied for their potential therapeutic applications in inflammatory diseases, cancer, and cardiovascular disorders.